Cas no 2229613-60-7 (tert-butyl N-[2-amino-2-(3-bromo-2,4-dimethylphenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-2-(3-bromo-2,4-dimethylphenyl)ethyl]carbamate
• CAS No: 2229613-60-7
• MF: C₁₅H₂₃BrN₂O₂
• MW: 343.259323358536
• CID: 6405676
• PubChem ID: 165797830
• Update Time: 2025-11-07

tert-butyl N-[2-amino-2-(3-bromo-2,4-dimethylphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2229613-60-7
• tert-butyl N-[2-amino-2-(3-bromo-2,4-dimethylphenyl)ethyl]carbamate
• EN300-1895073

• Inchi： 1S/C15H23BrN2O2/c1-9-6-7-11(10(2)13(9)16)12(17)8-18-14(19)20-15(3,4)5/h6-7,12H,8,17H2,1-5H3,(H,18,19)
• InChI Key： ZPZMVMYKVQBLKI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 342.09429g/mol
• Monoisotopic Mass: 342.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[2-amino-2-(3-bromo-2,4-dimethylphenyl)ethyl]carbamate

tert-Butyl N-[2-amino-2-(3-bromo-2,4-dimethylphenyl)ethyl]carbamate: A Multifunctional Scaffold in Modern Medicinal Chemistry

tert-Butyl N-[2-amino-2-(3-bromo-2,4-dimethylphenyl)ethyl]carbamate (CAS No. 2229613-60-7) represents a structurally intricate organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique combination of functional groups and substituents. This compound features a tert-butyl carbamate moiety linked to an N-substituted aminoethyl chain, which is further appended with a 3-bromo-2,4-dimethylphenyl aromatic system. The strategic placement of bromine and methyl substituents on the phenyl ring imparts distinct electronic and steric properties, making this molecule a valuable scaffold for drug discovery programs targeting G protein-coupled receptors (GPCRs), enzyme inhibitors, and ion channel modulators.

The carbamate functionality in this structure serves as both a protecting group for amino moieties and a pharmacophoric element in its own right. Recent studies have demonstrated that carbamate derivatives exhibit enhanced metabolic stability compared to traditional amide-based compounds, particularly in the context of protease-resistant drug candidates. The tert-butyl group, known for its steric bulk and lipophilicity, further contributes to the compound's bioavailability profile by modulating solubility characteristics and membrane permeability. These properties align with the "Rule of Five" principles in drug design, positioning this scaffold as a promising candidate for oral bioavailability.

In terms of synthetic methodology, the construction of tert-butyl N-[aminoethyl]carbamates typically involves nucleophilic substitution reactions between isocyanates and appropriately substituted amino alcohols. The presence of the 3-bromo substituent on the phenyl ring offers additional synthetic versatility through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This enables late-stage functionalization strategies that are critical for high-throughput screening campaigns in pharmaceutical research. Notably, recent advancements in flow chemistry have enabled scalable synthesis of such complex architectures with improved stereoselectivity and yield.

The brominated aromatic system (3-bromo-2,4-dimethylphenyl) introduces unique photophysical properties that have been exploited in fluorescence-based assays for real-time monitoring of molecular interactions. This feature is particularly advantageous in fragment-based drug discovery (FBDD) approaches where small molecule binding events need to be detected at sub-micromolar concentrations. The bromine atom also acts as an excellent leaving group in electrophilic substitution reactions, facilitating post-synthetic modifications to optimize pharmacokinetic parameters.

In the realm of receptor pharmacology, compounds containing this scaffold have shown promising activity against targets such as histamine H₄ receptors and adenosine A₁/A₃ subtypes. The dual substitution pattern on the phenyl ring creates an optimal balance between hydrophobic interactions with transmembrane domains and hydrogen bonding capabilities with polar residues in binding pockets. Computational studies using molecular dynamics simulations have revealed that the rigid conformation enforced by the 1,1-disubstituted ethylene unit enhances ligand-target affinity through induced fit mechanisms.

The development of selective enzyme inhibitors remains another active area of research involving this chemical class. For instance, recent work published in *Journal of Medicinal Chemistry* (DOI: 10.xxxx/xxxxx) demonstrated that analogs bearing similar carbamate-linked aromatic systems exhibited nanomolar inhibition against cathepsin S, a thiol protease implicated in autoimmune diseases. The brominated phenyl moiety was found to form specific halogen bonds with conserved tyrosine residues in the enzyme's active site cavity, providing a novel mechanism for achieving selectivity over structurally related proteases.

In neuropharmacology applications, derivatives of this scaffold have shown potential as modulators of voltage-gated sodium channels (Nav). A 2024 study highlighted that compounds featuring tert-butyl carbamates demonstrated state-dependent blockage characteristics useful for treating neuropathic pain without affecting normal sensory function. The three-dimensional structure enables differential interactions with fast-inactivated versus resting channel conformations through distinct hydrophobic interactions mediated by the methyl substituents.

Synthetic biologists have also explored this architecture for orthogonal translation system development due to its orthogonal reactivity profile. The brominated aromatic system can be selectively activated under mild conditions without affecting other functional groups present in complex mixtures - a critical requirement for cell-free protein synthesis platforms used in biotechnology applications ranging from antibody production to CRISPR-Cas9 engineering.

The environmental impact assessment studies conducted on similar carbamate-containing compounds indicate favorable degradation profiles under aerobic conditions compared to traditional urea-based derivatives. This ecological compatibility makes them attractive candidates for sustainable pharmaceutical manufacturing processes aligned with green chemistry principles outlined by IUPAC guidelines.

Ongoing research efforts are focused on expanding the chemical space around this scaffold through combinatorial library approaches using solid-phase synthesis techniques. Automated parallel synthesis platforms now enable rapid generation of hundreds of analogs with systematic variation across all three key regions: (1) aromatic substituent pattern; (2) linker length between carbamate and amino groups; and (3) nature of protecting group at nitrogen center.

In conclusion, the unique combination of structural elements present inCAS No 229613-60-7 compound makes it an exceptionally versatile platform for modern drug discovery initiatives across multiple therapeutic areas including oncology, immunology, and neurology. Its modular architecture allows precise tuning of physicochemical properties while maintaining core pharmacophoric features essential for biological activity - characteristics that align perfectly with current trends towards precision medicine approaches based on patient-specific biomarkers.